Cas no 2228407-32-5 ((2-Methyl-3,5-dinitrophenyl)methanesulfonyl fluoride)

• Product Name: (2-Methyl-3,5-dinitrophenyl)methanesulfonyl fluoride
• CAS No: 2228407-32-5
• MF: C₈H₇FN₂O₆S
• MW: 278.214384317398
• CID: 5785410
• PubChem ID: 165722393
• Update Time: 2023-12-26

(2-Methyl-3,5-dinitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2228407-32-5
• (2-methyl-3,5-dinitrophenyl)methanesulfonyl fluoride
• EN300-1990473
• (2-Methyl-3,5-dinitrophenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H7FN2O6S/c1-5-6(4-18(9,16)17)2-7(10(12)13)3-8(5)11(14)15/h2-3H,4H2,1H3
• InChI Key： RNWCCYIOVFJUHA-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 278.00088528g/mol
• Monoisotopic Mass: 278.00088528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų